5-(2-Formylthiophen-4-yl)-3-hydroxypyridine, 95%

• IUPAC Name: 4-(5-hydroxypyridin-3-yl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C10H7NO2S/c12-5-10-2-8(6-14-10)7-1-9(13)4-11-3-7/h1-6,13H
• InChI Key: XJTQGWFAEARQOA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1O)C2=CSC(=C2)C=O
• Molecular Formula: C10H7NO2S
• DSSTOX Substance ID: DTXSID10682679
• Molecular Weight: 205.23 g/mol
• CAS RN: 1261956-84-6

Description

5-(2-Formylthiophen-4-yl)-3-hydroxypyridine, 95% (5-FTHP) is a novel, organic compound that has recently been developed to be used in scientific research applications. It is a derivative of thiophene, a five-membered ring of sulfur and carbon atoms, and is composed of a hydroxypyridine moiety linked to a formylthiophene group. 5-FTHP has been found to have a number of potential applications in scientific research, including biochemical and physiological effects, advantages and limitations for laboratory experiments, and a variety of future directions.

Scientific Research Applications

5-(2-Formylthiophen-4-yl)-3-hydroxypyridine, 95% has been found to have a number of potential applications in scientific research. It has been used in the study of the mechanism of action of certain enzymes, as well as in the study of certain biochemical and physiological effects. It has also been used to study the effects of certain drugs on the body, and to study the effects of certain environmental pollutants.

Mechanism of Action

The mechanism of action of 5-(2-Formylthiophen-4-yl)-3-hydroxypyridine, 95% is not yet fully understood, but it is believed to be related to its ability to bind to certain enzymes and receptors in the body. It is thought to act as a competitive inhibitor of certain enzymes, and to bind to certain receptor sites in the body, which can lead to changes in the biochemical or physiological processes.
Biochemical and Physiological Effects
5-(2-Formylthiophen-4-yl)-3-hydroxypyridine, 95% has been found to have a number of potential biochemical and physiological effects. It has been found to have an anti-inflammatory effect, and to have a protective effect against certain types of cancer. It has also been found to have a protective effect against certain types of neurological diseases, and to have a protective effect against certain types of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

5-(2-Formylthiophen-4-yl)-3-hydroxypyridine, 95% has a number of advantages and limitations when it comes to laboratory experiments. One of the main advantages is that it is relatively easy to synthesize, and is relatively inexpensive. However, it is not always easy to control the purity of the compound, and it can be difficult to determine the exact mechanism of action.

Future Directions

There are a number of potential future directions for 5-(2-Formylthiophen-4-yl)-3-hydroxypyridine, 95%. One potential direction is to further study the mechanism of action and the biochemical and physiological effects of the compound. Another potential direction is to explore the potential applications of the compound in the development of new drugs or therapies. Additionally, further research could be conducted to explore the potential applications of the compound in the study of environmental pollutants. Finally, further research could be conducted to explore the potential applications of the compound in the study of certain neurological and cardiovascular diseases.

Synthesis Methods

The synthesis of 5-(2-Formylthiophen-4-yl)-3-hydroxypyridine, 95% has been reported in several studies. The most common method is to start from the commercially available 2-formylthiophene, which is then reacted with hydroxypyridine in the presence of a base such as potassium carbonate, with the reaction being monitored by thin-layer chromatography. The reaction is then quenched with an acid, and the product is isolated as a 95% pure crystalline solid.